6-Chloro-2-(chloromethyl)imidazo[1,2-a]pyridine

• IUPAC Name: 6-chloro-2-(chloromethyl)imidazo[1,2-a]pyridine
• InChI: InChI=1S/C8H6Cl2N2/c9-3-7-5-12-4-6(10)1-2-8(12)11-7/h1-2,4-5H,3H2
• InChI Key: DXVDJNHXCPDUIU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=CN2C=C1Cl)CCl
• Molecular Formula: C8H6Cl2N2
• DSSTOX Substance ID: DTXSID20406681
• Molecular Weight: 201.05 g/mol
• CAS No.: 182181-25-5

Description

6-Chloro-2-(chloromethyl)imidazo[1,2-a]pyridine (6-C2CP) is an organic compound that is a derivative of pyridine. 6-C2CP is a heterocyclic compound that has been studied for many years due to its unique properties. It is an important intermediate in the synthesis of many pharmaceuticals, agrochemicals, and other compounds. 6-C2CP is also used in a variety of research experiments as it has a wide range of applications in both organic and inorganic chemistry.

Scientific Research Applications

• Synthesis and Derivative Formation :

  • "6-Chloro-2-(chloromethyl)imidazo[1,2-a]pyridine" derivatives have been synthesized using SRN1 reactions, which is significant for further chemical investigations (Crozet et al., 2003).
  • A study on "6,8-Dibromo-2-chloromethyl-3-nitroimidazo[1,2-a]pyridine" explored its reactivity with various nucleophiles, enhancing our understanding of electrophile halide reactivities (Vanelle et al., 2008).

• Therapeutic and Biological Applications :

  • Imidazo[1,2-a]pyridine derivatives, like "this compound", have shown potential as therapeutic agents, including anticancer, antimicrobial, and anticonvulsant activities (Deep et al., 2016).
  • These compounds also serve as probes for studying Peripheral Benzodiazepine Receptors using SPECT, a type of nuclear medicine tomographic imaging technique (Katsifis et al., 2000).

• Fluorescent Probes for Mercury Ion :

  • Certain derivatives have been demonstrated as efficient fluorescent probes for mercury ion detection in various solutions, highlighting their potential in environmental and analytical chemistry (Shao et al., 2011).

• Corrosion Inhibition :

  • Derivatives of imidazo[1,2-a]pyridine have been evaluated for inhibiting mild steel corrosion, indicating their utility in materials science and industrial applications (Saady et al., 2021).

• Chemical Detoxification :

  • New selenoester derivatives of imidazo[1,2-a]pyridine have shown potential in chemical detoxification of mercury chloride, suggesting an avenue for addressing environmental and health concerns related to mercury toxicity (Sharma et al., 2018).

Safety and Hazards

The safety data sheet for “6-Chloro-2-(chloromethyl)imidazo[1,2-a]pyridine” indicates that it is hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin irritation and serious eye irritation.

Mechanism of Action

Target of Action

Imidazo[1,2-a]pyridines, the class of compounds to which it belongs, are known to interact with various biological targets .

Mode of Action

Imidazo[1,2-a]pyridines are generally known for their ability to form multiple bonds, which could potentially influence their interaction with biological targets .

Pharmacokinetics

A related compound, q203, has been reported to have pharmacokinetic and safety profiles compatible with once-daily dosing .

Result of Action

Related compounds have shown significant activity in reducing bacterial load in an acute tb mouse model .

Synthesis routes and methods

Procedure details

1,3-Dichloroacetone (7.4 g, 58.3 mmol) was added to a solution of 5-chloropyridin-2-amine (5.0 g, 38.9 mmol) in acetonitrile (100 ml). The mixture was heated at reflux for 14 h (the reaction was monitored by TLC). Upon completion of the reaction as judged by TLC, the mixture was concentrated under reduced pressure. The residue was diluted with water and the pH was adjusted to 7.5 with sodium bicarbonate solution. The mixture was extracted with EtOAc, the combined organics were dried over sodium sulfate, filtered and concentrated under reduced pressure. The residue was purified by flash column chromatography using 10% ethyl acetate in n-hexane and silica gel (230-400 mesh) to afford 6-chloro-2-(chloromethyl) imidazo[1,2-a]pyridine (1.5 g, 30%) as a pale yellow solid. 1H NMR: 200 MHz, CDCl3: δ 8.0 (d, 1H), 7.6 (dd, 2H), 6.8 (d, 1H), 4.75 (s, 2H). MS: [M+H]+: m/z=201.9.